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Compound of Interest

Compound Name: 8-Hydroxyodoroside A

Cat. No.: B15592412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of 8-
Hydroxyodoroside A, a cardiac glycoside found in Nerium oleander, a plant with a long history

of use in traditional medicine for various ailments, including cancer.[1][2][3][4] While direct

research on 8-Hydroxyodoroside A is limited, extensive studies on its close structural analog,

Odoroside A, provide significant insights into its potential anticancer activities and mechanisms

of action. The data and protocols presented herein are primarily based on studies of Odoroside

A and related cardiac glycosides from Nerium oleander and can serve as a strong foundation

for investigating 8-Hydroxyodoroside A.

Quantitative Data Summary
The cytotoxic effects of cardiac glycosides from Nerium oleander have been evaluated across

various cancer cell lines. The following table summarizes the reported 50% inhibitory

concentration (IC50) values for Odoroside A, a close analog of 8-Hydroxyodoroside A. This

data is critical for determining appropriate concentrations for in vitro studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15592412?utm_src=pdf-interest
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.mdpi.com/1422-0067/19/11/3350
https://www.phcogrev.com/sites/default/files/PhcogRev-7-14-131.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3841991/
https://www.medchemexpress.com/odoroside-a.html
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/product/b15592412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Cell Line Cell Type IC50 Value Reference

Odoroside A MDA-MB-231
Human Breast

Cancer
183 nM [5]

Odoroside A
RT-R-MDA-MB-

231

Radioresistant

Human Breast

Cancer

Not calculated

within the tested

dose range

[5]

Odoroside A
Endothelial Cells

(ECs)

Normal

Endothelial Cells
127 nM [5]

Mechanism of Action & Signaling Pathways
Research on Odoroside A and other cardiac glycosides from Nerium oleander points to multiple

anticancer mechanisms, primarily centered around the induction of apoptosis and the inhibition

of cancer cell invasion and proliferation. Two key signaling pathways have been identified:

STAT-3 Signaling Pathway: Odoroside A has been shown to suppress the invasion of highly

metastatic breast cancer cells by inhibiting the phosphorylation of Signal Transducer and

Activator of Transcription 3 (STAT-3).[1][5] This inhibition leads to the downregulation of

downstream targets involved in cell invasion and proliferation, such as OCT3/4, β-catenin,

and MMP-9.[1][5]

ROS/p53 Signaling Pathway: Odoroside A is also reported to induce apoptosis and cell cycle

arrest through the generation of Reactive Oxygen Species (ROS) and subsequent activation

of the p53 signaling pathway.[4][6] This pathway is a well-established mechanism for tumor

suppression.

Visualizing the Signaling Pathways
The following diagrams illustrate the proposed signaling pathways through which 8-
Hydroxyodoroside A and its analogs may exert their anticancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15592412?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592412?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/19/11/3350
https://www.phcogrev.com/sites/default/files/PhcogRev-7-14-131.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3841991/
https://www.medchemexpress.com/odoroside-a.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274837/
https://pubmed.ncbi.nlm.nih.gov/34634178/
https://pubmed.ncbi.nlm.nih.gov/34634178/
https://www.benchchem.com/product/b15592412#8-hydroxyodoroside-a-application-in-traditional-medicine-research
https://www.benchchem.com/product/b15592412#8-hydroxyodoroside-a-application-in-traditional-medicine-research
https://www.benchchem.com/product/b15592412#8-hydroxyodoroside-a-application-in-traditional-medicine-research
https://www.benchchem.com/product/b15592412#8-hydroxyodoroside-a-application-in-traditional-medicine-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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